Cas no 30240-84-7 (N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine
• CAS No: 30240-84-7
• MF: C₁₀H₈ClN₅O₂
• MW: 265.655819892883
• CID: 6270402
• PubChem ID: 3090125
• Update Time: 2025-11-02

N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine
• AB00668235-03
• SR-01000513136
• N-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine
• 30240-84-7
• 4-N-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine
• NCGC00321732-01
• AKOS000546079
• SR-01000513136-1
• AB00668235-01
• F0543-0072
• Z57604809
• Oprea1_173308

• Inchi： 1S/C10H8ClN5O2/c11-6-2-1-3-7(4-6)15-10-8(16(17)18)9(12)13-5-14-10/h1-5H,(H3,12,13,14,15)
• InChI Key： TXEPGRYYKJAPBM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1C(=C(N)N=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.0366522g/mol
• Monoisotopic Mass: 265.0366522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine

N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine (CAS 30240-84-7): A Comprehensive Overview

N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine (CAS 30240-84-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyrimidine derivative features a unique molecular structure, combining a 3-chlorophenyl group with a 5-nitropyrimidine core, making it a valuable intermediate in various synthetic applications.

The compound's molecular formula is C₁₀H₈ClN₅O₂, with a molecular weight of 265.66 g/mol. Its structural characteristics, particularly the presence of both chloro and nitro functional groups, contribute to its reactivity and potential applications in drug discovery. Researchers often explore N4-(3-chlorophenyl) pyrimidine derivatives for their biological activities, including potential antimicrobial and anticancer properties.

Recent studies highlight the growing interest in nitropyrimidine-based compounds as building blocks for novel pharmaceuticals. The 5-nitropyrimidine scaffold is particularly noteworthy in medicinal chemistry due to its ability to interact with various biological targets. When combined with the 3-chlorophenyl moiety, this compound exhibits enhanced stability and bioavailability compared to simpler pyrimidine derivatives.

In synthetic chemistry, CAS 30240-84-7 serves as a crucial intermediate for developing more complex molecular architectures. Its diamine functionality allows for further functionalization, making it versatile for creating diverse chemical libraries. Pharmaceutical researchers frequently search for "nitropyrimidine synthesis methods" and "chlorophenyl pyrimidine applications," reflecting the compound's importance in drug development pipelines.

The compound's physicochemical properties warrant careful consideration in laboratory handling. It typically appears as a crystalline solid with moderate solubility in common organic solvents. Researchers investigating "pyrimidine derivative solubility" or "nitropyrimidine stability" will find this compound's behavior particularly interesting for formulation development.

From an industrial perspective, the demand for N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine has increased due to its role in creating specialized materials. The agrochemical sector shows particular interest in such heterocyclic compounds for developing new crop protection agents. Searches for "pyrimidine-based agrochemicals" and "chlorophenyl nitropyrimidine uses" demonstrate this growing market segment.

Quality control of CAS 30240-84-7 involves rigorous analytical techniques. HPLC and LC-MS methods are commonly employed to ensure purity, especially when the compound is used in pharmaceutical applications. Laboratories frequently search for "pyrimidine derivative analysis" and "nitropyrimidine characterization" protocols to maintain high standards in their research.

The environmental fate of nitropyrimidine compounds has become a recent research focus, aligning with green chemistry initiatives. Studies on "biodegradable pyrimidine derivatives" and "eco-friendly heterocycle synthesis" reflect this trend. While N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine itself isn't classified as hazardous, proper waste management practices are recommended for all laboratory chemicals.

Patent literature reveals numerous applications of 30240-84-7 in medicinal chemistry. The compound's structural features make it valuable for creating kinase inhibitors and other targeted therapies. Researchers exploring "pyrimidine-based drug design" or "small molecule kinase inhibitors" often encounter this chemical building block in their literature reviews.

Supply chain considerations for N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine include stability during storage and transportation. The compound should be kept in cool, dry conditions away from strong oxidizers. These handling requirements are similar to those for many nitroaromatic compounds, a fact reflected in searches for "pyrimidine storage guidelines."

Future research directions for this compound likely include exploration of its electronic properties for materials science applications. The conjugated system in nitropyrimidines makes them interesting candidates for organic electronic devices. This potential aligns with growing searches for "heterocyclic materials for electronics" and "organic semiconductor precursors."

In conclusion, N4-(3-chlorophenyl)-5-nitropyrimidine-4,6-diamine (CAS 30240-84-7) represents an important class of nitropyrimidine derivatives with broad applications across multiple scientific disciplines. Its unique combination of chlorophenyl and nitropyrimidine moieties continues to inspire innovative research in pharmaceuticals, agrochemicals, and materials science.